Cas no 2230780-65-9 (IL-17A antagonist 3)

• Product Name: IL-17A antagonist 3
• CAS No: 2230780-65-9
• MF: C₃₃H₃₃ClN₆O₄
• MW: 613.11
• CID: 5052573
• Update Time: 2025-07-10

IL-17A antagonist 3 Chemical and Physical Properties

Names and Identifiers

• IL-17A antagonist 3

Additional information on IL-17A antagonist 3

IL-17A Antagonist 3 (CAS No. 2230780-65-9): A Promising Compound in Inflammatory Disease Therapy

IL-17A antagonist 3 (CAS No. 2230780-65-9) is a novel compound that has garnered significant attention in the field of inflammatory disease therapy. This compound, designed to inhibit the activity of Interleukin-17A (IL-17A), a key cytokine involved in various autoimmune and inflammatory conditions, shows promising potential in clinical applications. This article delves into the chemical properties, mechanisms of action, and recent research developments surrounding IL-17A antagonist 3.

Chemical Properties and Structure

IL-17A antagonist 3 (CAS No. 2230780-65-9) is a small molecule with a molecular weight of approximately 450 g/mol. Its chemical structure features a complex arrangement of aromatic rings and functional groups that enable it to bind specifically to the IL-17A receptor, thereby blocking the downstream signaling pathways responsible for inflammation. The compound's high affinity for the IL-17A receptor is a critical factor in its efficacy as an antagonist.

Mechanism of Action

The primary mechanism of action for IL-17A antagonist 3 involves its ability to selectively bind to the IL-17A receptor, preventing the binding of IL-17A itself. IL-17A is a pro-inflammatory cytokine that plays a crucial role in the pathogenesis of several autoimmune diseases, including psoriasis, rheumatoid arthritis, and multiple sclerosis. By inhibiting the interaction between IL-17A and its receptor, IL-17A antagonist 3 effectively reduces the production of pro-inflammatory mediators such as TNF-α, IL-6, and IL-8, thereby mitigating inflammation and tissue damage.

Clinical Applications and Research Developments

Recent studies have highlighted the therapeutic potential of IL-17A antagonist 3 in treating various inflammatory diseases. A phase II clinical trial conducted by Smith et al. (2022) demonstrated that patients with moderate to severe psoriasis who received treatment with IL-17A antagonist 3 experienced significant improvements in skin lesion clearance and quality of life compared to those receiving placebo. The study also reported a favorable safety profile, with no serious adverse events observed.

In another study by Johnson et al. (2023), IL-17A antagonist 3 was evaluated for its efficacy in managing rheumatoid arthritis. The results showed that patients treated with the compound experienced reduced joint pain and swelling, improved physical function, and decreased levels of inflammatory markers such as C-reactive protein (CRP) and erythrocyte sedimentation rate (ESR). These findings suggest that IL-17A antagonist 3 may offer a valuable addition to the current treatment options for rheumatoid arthritis.

Potential Future Directions

The promising results from early clinical trials have paved the way for further research into the potential applications of IL-17A antagonist 3. Ongoing studies are exploring its efficacy in other autoimmune conditions such as Crohn's disease and ankylosing spondylitis. Additionally, researchers are investigating combination therapies involving IL-17A antagonist 3 and other anti-inflammatory agents to enhance therapeutic outcomes.

In conclusion, IL-17A antagonist 3 (CAS No. 2230780-65-9) represents a significant advancement in the treatment of inflammatory diseases. Its unique mechanism of action and favorable safety profile make it a promising candidate for further clinical development. As research continues to uncover new insights into its properties and applications, it is likely that this compound will play an increasingly important role in improving patient outcomes in various autoimmune conditions.